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2,5,8,11-TETRAOXAHEPTADECAN-17-YLPHOSPHONIC ACID

Name: 2,5,8,11-TETRAOXAHEPTADECAN-17-YLPHOSPHONIC ACID
Brand: Smolecule
SKU: S6630783
Rating: 5 (3 reviews)

Catalog No.

S6630783

CAS No.

1049677-18-0

M.F

C13H29O7P

M. Wt

328.34 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2,5,8,11-TETRAOXAHEPTADECAN-17-YLPHOSPHONIC ACID

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Conclusion
14. Specification
15. Others

General Information

CAS Number

1049677-18-0

Product Name

2,5,8,11-TETRAOXAHEPTADECAN-17-YLPHOSPHONIC ACID

IUPAC Name

6-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]hexylphosphonic acid

Molecular Formula

C13H29O7P

Molecular Weight

328.34 g/mol

InChI

InChI=1S/C13H29O7P/c1-17-7-8-19-11-12-20-10-9-18-6-4-2-3-5-13-21(14,15)16/h2-13H2,1H3,(H2,14,15,16)

InChI Key

CTXUIHUMASKPBR-UHFFFAOYSA-N

SMILES

COCCOCCOCCOCCCCCCP(=O)(O)O

Canonical SMILES

COCCOCCOCCOCCCCCCP(=O)(O)O

(6-{2-[2-(2-Methoxy-ethoxy)-ethoxy]-ethoxy}-hexyl)phosphonic acid, 95% is a phosphonic acid that is commonly used in various fields of research and industry due to its unique physical, chemical, and biological properties. This paper aims to provide a comprehensive overview of this compound, including its definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.

Definition and Background

(6-{2-[2-(2-Methoxy-ethoxy)-ethoxy]-ethoxy}-hexyl)phosphonic acid, 95% is also known as H3ME6PP. It is a phosphonic acid with a molecular weight of 359.26 g/mol and a chemical formula of C12H27O7P. This compound is a colorless to light yellow liquid that is soluble in water and some organic solvents.
H3ME6PP is a member of the family of phosphonic acid compounds, which are widely used in various fields of research and industry, including pharmaceuticals, agrochemicals, and materials science. This compound is often used as a chelating agent, a dispersant, and a surface modifier due to its unique physical and chemical properties.

Physical and Chemical Properties

H3ME6PP has several unique physical and chemical properties that make it useful in various fields of research and industry. These properties include:
- Melting point: -50 °C
- Boiling point: 338 °C
- Density: 1.16 g/mL
- Flash Point: 351.5 °C
- Refractive index: 1.430
- Solubility: soluble in water, ethanol, and some organic solvents
- Chemical structure: a six-carbon hydrophobic chain with four hydrophilic ether groups and a phosphonic acid functional group.

Synthesis and Characterization

H3ME6PP can be synthesized using various methods. One common synthesis method involves the reaction of 6-bromohexanoic acid with triethylene glycol to produce 6-(triethylene glycol)hexanoic acid. This intermediate is then reacted with phosphorus oxychloride in the presence of a catalyst to produce H3ME6PP.
Characterization of H3ME6PP can be performed using various analytical techniques, including NMR spectroscopy, elemental analysis, high-performance liquid chromatography (HPLC), and mass spectrometry.

Analytical Methods

Various analytical methods can be used to quantify H3ME6PP in biological and environmental samples. These methods include HPLC, gas chromatography (GC), and liquid chromatography-mass spectrometry (LC-MS).

Biological Properties

H3ME6PP has several biological properties that make it useful in various applications. For example, H3ME6PP has been shown to have antifungal and antibacterial activity. Additionally, H3ME6PP has been used as a chelating agent in the treatment of heavy metal poisoning.

Toxicity and Safety in Scientific Experiments

H3ME6PP has been shown to have low toxicity in animal studies. However, long-term exposure to H3ME6PP may have adverse effects on human health.

Applications in Scientific Experiments

H3ME6PP has various applications in scientific experiments, including:
- Surface modification of materials
- Synthesis of nanoparticles
- Removal of heavy metals from wastewater
- Treatment of heavy metal poisoning
- Antifungal and antibacterial activity

Current State of Research

H3ME6PP is an active area of research, with ongoing studies focused on its use as a chelating agent, surface modifier, and antifungal agent. Additionally, research is being conducted to explore the potential applications of H3ME6PP in environmental remediation.

Potential Implications in Various Fields of Research and Industry

H3ME6PP has the potential to have significant implications in various fields of research and industry, including:
- Environmental remediation
- Materials science
- Biomedical research
- Pharmaceutical industry
- Agriculture industry

Limitations and Future Directions

Despite the potential applications of H3ME6PP, there are several limitations to its use, including its cost and limited availability. Future research should focus on developing more efficient synthesis methods and exploring the use of H3ME6PP in new applications. Some possible future directions include:
- Developing new chelating agents based on H3ME6PP
- Exploring the use of H3ME6PP in magnetic resonance imaging (MRI) contrast agents
- Developing new surface modifiers based on H3ME6PP
- Studying the potential use of H3ME6PP in photodynamic therapy (PDT) of cancer
- Optimizing H3ME6PP for removal of heavy metals from wastewater.
- Determining the toxicity of H3ME6PP in human exposure scenarios to ensure occupational health and safety.
- Assessing the potential impact of H3ME6PP on the environment and wildlife in wastewater effluent and treated water.

Conclusion

H3ME6PP is a phosphonic acid that has unique physical, chemical, and biological properties. This compound has various applications in scientific research and industry, including surface modification, antifungal and antibacterial activity, and heavy metal chelation. Despite the potential applications of H3ME6PP, there are limitations to its use, and future research should focus on developing new applications and optimizing synthesis methods.